Cas no 2552-55-8 (Ibotenic acid)

Ibotenic acid is a naturally occurring amino acid derivative, primarily known for its role in the biosynthesis of GABA, a neurotransmitter. It exhibits potent neuroprotective properties and is considered a precursor to GABA. Its structural features and ability to cross the blood-brain barrier make it a valuable compound in the study of neurotransmitter function and neurodegenerative diseases.

Ibotenic acid structure

Product Name:Ibotenic acid

CAS No:2552-55-8

MF:C₅H₆N₂O₄

MW:158.112141132355

MDL:MFCD00069294

CID:259810

PubChem ID:24277994

Update Time:2025-10-17

Ibotenic acid Chemical and Physical Properties

Names and Identifiers

- 5-Isoxazoleacetic acid,a-amino-2,3-dihydro-3-oxo-
- Ibotenic Acid
- IBOTENIC ACID(RG)
- 2-amino-2-(3-oxo-1,2-oxazol-5-yl)acetic acid
- amino(3-oxo-2,3-dihydro-1,2-oxazol-5-yl)acetic acid
- DL-Ibotenic acid
- (RS)-Ibotenic acid
- NSC-204850
- 5-Isoxazoleacetic acid, .alpha.-amino-2,3-dihydro-3-oxo-
- (RS)-Ibotenic acid;DL-Ibotenic acid
- (?)-Ibotenic acid
- NCGC00015555-03
- BCP23586
- MFCD00069294
- GTPL1371
- IBOTENICACID
- NCGC00024524-04
- FT-0696850
- IBOTENIC ACID [WHO-DD]
- L000672
- CCG-204738
- AKOS006228673
- NCGC00024524-03
- 44AS82FRSI
- CS-0020472
- alpha-Amino-2,3-dihydro-3-oxo-5-isoxazoleacetic acid
- AKOS027320609
- IBOTENIC ACID, (+/-)-
- HY-N2311
- Ibotenate
- NCGC00261336-01
- Lopac0_000651
- HMS3678F03
- DTXSID40893771
- BDBM82355
- MLS002153141
- ( inverted question mark)-alpha-Amino-3-hydroxy-5-isoxazoleacetic acid
- CHEBI:5854
- CAS_2552-55-8
- NCGC00015555-05
- alpha-amino-(3-hydroxy-5-isoxazolyl)acetic acid
- EU-0100651
- 2-amino-2-(3-oxo-2,3-dihydroisoxazol-5-yl)aceticacid
- 4-Isoxazoline-5-acetic acid, .alpha.-amino-3-oxo-
- (+/-)-Ibotenic acid
- NCGC00024524-02
- Ibotenic acid, ~95%, solid
- HMS3414F03
- HMS3369N13
- HMS3262C03
- SMR001230640
- SR-01000075462
- SR-01000075462-3
- NSC204850
- 5-Isoxazoleaceticacid,-alpha--amino-2,3-dihydro-3-oxo-,(-alpha-R)-(9CI)
- SDCCGSBI-0050631.P002
- Amino-(3-hydroxy-isoxazol-5-yl)-acetic acid(Ibotenic acid)
- HMS2230A08
- ?-Amino-(3-hydroxy-5-isoxazolyl)acetic acid
- UNII-44AS82FRSI
- 2-amino-2-(3-oxoisoxazol-5-yl)acetic acid
- ( inverted question mark)-Ibotenic acid
- J-016035
- NSC 204850
- PDSP1_001426
- 2-amino-2-(3-oxo-2,3-dihydroisoxazol-5-yl)acetic acid
- Tox21_500651
- 2552-55-8
- NSC_1233
- NCGC00015555-04
- 5-Isoxazoleaceticacid,-alpha--amino-2,3-dihydro-3-oxo-,(-alpha-S)-(9CI)
- LP00651
- 4-Isoxazoline-5-acetic acid, alpha-amino-3-oxo-
- a-Amino-(3-hydroxy-5-isoxazolyl)acetic acid
- SR-01000075462-1
- alpha-Amino-3-hydroxy-5-isoxazoleacetic acid
- I 2765
- NCGC00015555-06
- 5-Isoxazoleacetic acid, alpha-amino-2,3-dihydro-3-oxo-
- PDSP2_001410
- CHEMBL284895
- NS00075437
- Q411094
- HMS3266E19
- 5-Isoxazoleacetic acid, ?-amino-2,3-dihydro-3-oxo-
- IBOTENIC ACID [MI]
- C5H6N2O4
- 5-Isoxazoleacetic acid,3-dihydro-3-oxo-
- SCHEMBL153359
- (y)-Ibotenic acid
- CS-13243
- HB0330
- IRJCBFDCFXCWGO-UHFFFAOYSA-N
- BRD-A04628621-001-02-6
- acetic acid, 2-amino-2-(2,3-dihydro-3-oxo-5-isoxazolyl)-
- DA-54220
- Ibotenic acid
- MDL： MFCD00069294
- Inchi： 1S/C5H6N2O4/c6-4(5(9)10)2-1-3(8)7-11-2/h1,4H,6H2,(H,7,8)(H,9,10)
- InChI Key： IRJCBFDCFXCWGO-UHFFFAOYSA-N
- SMILES： O1C(=CC(N1)=O)C(C(=O)O)N

Computed Properties

Exact Mass: 158.03300
Monoisotopic Mass: 158.03275668g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 235
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
XLogP3: -3.9
Topological Polar Surface Area: 102Å²

Experimental Properties

Color/Form: crystal
Density: 1.621±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 161-163 ºC (dec.)
Boiling Point: 458.8±45.0 °C at 760 mmHg
Flash Point: 231.3±28.7 °C
Solubility: Dissolution (43 g/l) (25 º C),
PSA: 109.58000
LogP: 0.16490
Solubility: 20mg can be dissolved in 1ml of 1mol/l NH4OH
Vapor Pressure: 0.0±1.2 mmHg at 25°C

Ibotenic acid Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H301
Warning Statement： P301+P310
Hazardous Material transportation number：1544
WGK Germany：3
Hazard Category Code： 25
Safety Instruction： S45-S38-S36/37/39-S28A-S22
RTECS：NY2100000
Hazardous Material Identification：
Risk Phrases：R23/24/25
Packing Group：III
Safety Term：6.1(b)
Packing Group：III
Hazard Level：6.1(b)
HazardClass：6.1(b)
PackingGroup：III
Toxicity：LD50 in mice, rats (mg/kg): 15, 42 i.v.; 38, 129 orally (Theobald)
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

Ibotenic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-SO521-1mg	Ibotenic acid	2552-55-8	95+%	1mg	703.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-SO521-10mg	Ibotenic acid	2552-55-8	95+%	10mg	4860.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-SO521-5mg	Ibotenic acid	2552-55-8	95+%	5mg	1273.0CNY	2021-07-14
MedChemExpress	HY-N2311-5mg	Ibotenic acid	2552-55-8	98.69%	5mg	￥1250	2024-04-18
MedChemExpress	HY-N2311-10mg	Ibotenic acid	2552-55-8	98.69%	10mg	￥1600	2024-04-18
MedChemExpress	HY-N2311-25mg	Ibotenic acid	2552-55-8	98.69%	25mg	￥2350	2024-04-18
MedChemExpress	HY-N2311-50mg	Ibotenic acid	2552-55-8	98.69%	50mg	￥14500	2023-08-31
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	A67060-5mg	Ibotenic acid	2552-55-8	95%	5mg	¥1006.0	2023-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	A67060-1mg	Ibotenic acid	2552-55-8	95%	1mg	¥1103.0	2023-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	A67060-25mg	Ibotenic acid	2552-55-8	95%	25mg	¥8286.0	2023-09-08